Cas no 7663-76-5 (3-(2-oxopyrrolidin-1-yl)propanenitrile)

• Product Name: 3-(2-oxopyrrolidin-1-yl)propanenitrile
• CAS No: 7663-76-5
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD00020874
• CID: 982832
• PubChem ID: 352624
• Update Time: 2025-04-20

3-(2-oxopyrrolidin-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-oxo-1-pyrrolidinepropionitrile
• 1-(2-Cyanoethyl)Pyrrolidene-2-One
• 3-(2-oxopyrrolidin-1-yl)propanenitrile
• N-(2-CYANOETHYL)-2-PYRROLIDONE
• NSC527268
• 3-(2-oxo-pyrrolidin-1-yl)-propionitrile
• SCHEMBL3988129
• DTXSID50326363
• InChI=1/C7H10N2O/c8-4-2-6-9-5-1-3-7(9)10/h1-3,5-6H
• 7663-76-5
• FT-0629127
• NSC-527268
• AKOS000181628
• 3-(2-oxo-pyrrolidin-yl)-propionitrile
• CS-0245774
• DJTLPNRULHJYAC-UHFFFAOYSA-N
• EN300-31116
• 1-pyrrolidinepropanenitrile, 2-oxo-
• G31773

• MDL： MFCD00020874
• Inchi： 1S/C7H10N2O/c8-4-2-6-9-5-1-3-7(9)10/h1-3,5-6H2
• InChI Key： DJTLPNRULHJYAC-UHFFFAOYSA-N
• SMILES： O=C1CCCN1CCC#N

Computed Properties

• Exact Mass: 138.07900
• Monoisotopic Mass: 138.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.5
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.12 g/mL at 25 °C(lit.)
• Boiling Point: 138-140 °C0.3 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.488(lit.)
• PSA: 44.10000
• LogP: 0.46038
• Solubility: Not determined
• Vapor Pressure: 0.28 psi ( 20 °C)

3-(2-oxopyrrolidin-1-yl)propanenitrile Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines